Cas no 1805667-07-5 (Methyl 2-cyano-4-difluoromethyl-6-(trifluoromethoxy)benzoate)

• Product Name: Methyl 2-cyano-4-difluoromethyl-6-(trifluoromethoxy)benzoate
• CAS No: 1805667-07-5
• MF: C₁₁H₆F₅NO₃
• MW: 295.162260532379
• CID: 4952903
• Update Time: 2025-05-19

Methyl 2-cyano-4-difluoromethyl-6-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-4-difluoromethyl-6-(trifluoromethoxy)benzoate

• Inchi： 1S/C11H6F5NO3/c1-19-10(18)8-6(4-17)2-5(9(12)13)3-7(8)20-11(14,15)16/h2-3,9H,1H3
• InChI Key： TWPNWLGXKYGORD-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)C(C(=O)OC)=C(C=1)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 403
• XLogP3: 3.3
• Topological Polar Surface Area: 59.3

Additional information on Methyl 2-cyano-4-difluoromethyl-6-(trifluoromethoxy)benzoate

Recent Advances in the Study of Methyl 2-cyano-4-difluoromethyl-6-(trifluoromethoxy)benzoate (CAS: 1805667-07-5)

Methyl 2-cyano-4-difluoromethyl-6-(trifluoromethoxy)benzoate (CAS: 1805667-07-5) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This fluorinated benzoate derivative has shown promising potential in various applications, particularly in the development of novel agrochemicals and pharmaceutical intermediates. Recent studies have focused on its unique physicochemical properties, synthetic pathways, and biological activities.

The compound's structural features, including the trifluoromethoxy and difluoromethyl groups, contribute to its enhanced metabolic stability and lipophilicity, making it particularly valuable in drug design. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness as a key intermediate in the synthesis of potent kinase inhibitors, with improved pharmacokinetic profiles compared to non-fluorinated analogs.

Recent synthetic methodology developments have significantly improved the production efficiency of this compound. A team from MIT reported a novel catalytic system in 2024 that achieves 85% yield with excellent regioselectivity, addressing previous challenges in the introduction of the difluoromethyl group at the 4-position. This advancement has important implications for scaling up production while maintaining cost-effectiveness.

In agrochemical applications, research conducted by Bayer Crop Science (2024) has revealed that derivatives of Methyl 2-cyano-4-difluoromethyl-6-(trifluoromethoxy)benzoate exhibit remarkable insecticidal activity against resistant pest populations. The compound's mode of action appears to involve interference with neuronal sodium channels, offering a new mechanism distinct from existing pesticides.

From a safety perspective, recent toxicological studies have provided important data on this compound's environmental fate and mammalian toxicity. While generally showing favorable toxicological profiles, researchers have noted the need for careful handling due to potential respiratory irritation, as reported in a 2024 Chemical Research in Toxicology publication.

The pharmaceutical industry has shown growing interest in this compound as a building block for PET (positron emission tomography) tracer development. Its fluorine-rich structure makes it particularly suitable for ¹⁸F labeling, with recent preclinical studies demonstrating excellent blood-brain barrier penetration and target specificity for neurological imaging applications.

Future research directions appear to be focusing on expanding the structural diversity of derivatives based on this core scaffold, with particular emphasis on optimizing the balance between potency and metabolic stability. Several patent applications filed in early 2024 suggest that both academic and industrial researchers are actively exploring its potential in various therapeutic areas, including oncology and CNS disorders.

As the understanding of this compound's properties and applications continues to grow, it is expected to play an increasingly important role in both pharmaceutical and agrochemical development. The combination of its unique structural features and demonstrated biological activities positions it as a valuable tool for researchers in chemical biology and medicinal chemistry.